Cas no 117452-93-4 (2-(3-methyloxetan-3-yl)acetonitrile)

2-(3-methyloxetan-3-yl)acetonitrile structure
117452-93-4 structure
Product Name:2-(3-methyloxetan-3-yl)acetonitrile
CAS No:117452-93-4
MF:C6H9NO
MW:111.141761541367
MDL:MFCD09842438
CID:2625120
PubChem ID:18993722
Update Time:2025-04-21

2-(3-methyloxetan-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3-methyloxetan-3-yl)acetonitrile
    • 3-OXETANEACETONITRILE, 3-METHYL-
    • 2-(3-Methyl-3-oxetanyl)acetonitrile
    • 117452-93-4
    • AS-41704
    • MFCD09842438
    • DTXSID10597198
    • (3-Methyloxetan-3-yl)acetonitrile
    • CS-0133585
    • EN300-317819
    • DB-112654
    • SCHEMBL1257740
    • SY219107
    • AKOS006310135
    • 831-801-0
    • MDL： MFCD09842438
    • Inchi： 1S/C6H9NO/c1-6(2-3-7)4-8-5-6/h2,4-5H2,1H3
    • InChI Key： WQTGTYASEFLGEH-UHFFFAOYSA-N
    • SMILES： O1CC(C)(CC#N)C1

Computed Properties

  • Exact Mass: 111.068413911g/mol
  • Monoisotopic Mass: 111.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 33Ų

2-(3-methyloxetan-3-yl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449043033-1g
2-(3-Methyloxetan-3-yl)acetonitrile
 117452-93-4 95%
1g
 $731.16 2023-09-04
TRC
M221593-25mg
2-(3-Methyloxetan-3-yl)acetonitrile
 117452-93-4
25mg
 $ 70.00 2022-06-04
TRC
M221593-50mg
2-(3-Methyloxetan-3-yl)acetonitrile
 117452-93-4
50mg
 $ 95.00 2022-06-04
TRC
M221593-250mg
2-(3-Methyloxetan-3-yl)acetonitrile
 117452-93-4
250mg
 $ 365.00 2022-06-04
abcr
AB489948-1 g
2-(3-Methyloxetan-3-yl)acetonitrile; .
 117452-93-4
1g
 €702.60 2023-06-15
Chemenu
CM285944-1g
2-(3-Methyloxetan-3-yl)acetonitrile
 117452-93-4 95%+
1g
 $656 2023-03-07
Enamine
EN300-317819-50mg
2-(3-methyloxetan-3-yl)acetonitrile
 117452-93-4 95.0%
50mg
 $90.0 2022-10-09
Enamine
\nEN300-317819-50mg
2-(3-methyloxetan-3-yl)acetonitrile
 117452-93-4 95.0%
50mg
 $90.0 2022-10-09
Enamine
\nEN300-317819-100mg
2-(3-methyloxetan-3-yl)acetonitrile
 117452-93-4 95.0%
100mg
 $134.0 2022-10-09
Enamine
\nEN300-317819-250mg
2-(3-methyloxetan-3-yl)acetonitrile
 117452-93-4 95.0%
250mg
 $192.0 2022-10-09

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